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An In-depth Technical Guide to the Synthesis of Calcium Chlorate Dihydrate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the primary synthesis methods for

calcium chlorate dihydrate (Ca(ClO₃)₂·2H₂O), a powerful oxidizing agent with applications in

various fields. This document details the core synthetic pathways, experimental protocols, and

relevant quantitative data to support research and development activities.

Introduction
Calcium chlorate, in its dihydrate form, is a white crystalline solid that is soluble in water. Its

strong oxidizing properties make it useful in pyrotechnics, as a herbicide, and in certain

chemical syntheses. The preparation of pure calcium chlorate dihydrate requires careful

control of reaction conditions to minimize the formation of byproducts and ensure the desired

crystalline form is obtained. This guide focuses on the two principal methods for its synthesis:

the chlorination of calcium hydroxide and the electrolysis of calcium chloride.

Synthesis Methods
There are two primary methods for the synthesis of calcium chlorate:

Method 1: Chlorination of Calcium Hydroxide. This is a widely used industrial method that

involves the reaction of chlorine gas with a hot suspension of calcium hydroxide (milk of
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lime).

Method 2: Electrolysis of Calcium Chloride. This method involves the electrochemical

conversion of calcium chloride in an aqueous solution to calcium chlorate. While theoretically

straightforward, it presents practical challenges that must be addressed.

Method 1: Chlorination of Calcium Hydroxide
This method is based on the disproportionation of hypochlorite, which is formed as an

intermediate. The overall reaction is:

6 Ca(OH)₂ + 6 Cl₂ → Ca(ClO₃)₂ + 5 CaCl₂ + 6 H₂O[1]

The process yields a mixture of calcium chlorate and calcium chloride, from which the dihydrate

of calcium chlorate can be crystallized.

A detailed laboratory-scale protocol for this method is outlined below, based on industrial

processes.

Materials:

Calcium hydroxide (Ca(OH)₂)

Chlorine gas (Cl₂)

Distilled water

Equipment:

Reaction vessel with a gas inlet tube, a stirrer, and a heating mantle

Gas flow meter

pH meter

Filtration apparatus (e.g., Büchner funnel)

Crystallization dish
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Vacuum desiccator

Procedure:

Preparation of Milk of Lime: Prepare a suspension of calcium hydroxide (milk of lime) in

distilled water in the reaction vessel. The concentration should be carefully controlled to

ensure efficient reaction.

Chlorination: Heat the suspension to a temperature between 70-80°C with constant stirring.

Bubble chlorine gas through the hot suspension at a controlled rate.

Reaction Monitoring: Monitor the pH of the reaction mixture. The reaction proceeds through

the formation of calcium hypochlorite, which then disproportionates to calcium chlorate and

calcium chloride at elevated temperatures.

Completion and Filtration: Once the reaction is complete (indicated by a change in pH and

the cessation of chlorine absorption), stop the chlorine flow and allow the mixture to cool.

Filter the hot solution to remove any unreacted calcium hydroxide and other insoluble

impurities.

Crystallization: Transfer the filtrate, which contains both calcium chlorate and calcium

chloride, to a crystallization dish. Concentrate the solution by gentle heating to the point of

saturation. Allow the solution to cool slowly to room temperature. Calcium chlorate
dihydrate is less soluble than calcium chloride and will crystallize out.

Isolation and Drying: Separate the crystals from the mother liquor by filtration. Wash the

crystals with a small amount of cold distilled water to remove residual calcium chloride. Dry

the purified crystals in a vacuum desiccator.

Method 2: Electrolysis of Calcium Chloride
The electrolysis of a hot, concentrated solution of calcium chloride can produce calcium

chlorate. The primary challenge in this process is the formation of a passivating layer of

calcium hydroxide on the cathode, which can halt the flow of electric current.[2] The use of a

titanium cathode can mitigate this issue.

Materials:
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Calcium chloride (CaCl₂)

Distilled water

Dilute hydrochloric acid (for cathode cleaning)

Equipment:

Electrolytic cell

DC power supply

Anode (e.g., graphite or mixed metal oxide coated titanium)

Cathode (Titanium is recommended)

Heater and thermometer

Stirrer

Procedure:

Electrolyte Preparation: Prepare a concentrated solution of calcium chloride in distilled water

(e.g., 20-30% w/v).

Cell Setup: Assemble the electrolytic cell with the anode and titanium cathode. Ensure the

electrodes are positioned to allow for efficient circulation of the electrolyte.

Electrolysis: Heat the electrolyte to 60-80°C and begin stirring. Apply a direct current to the

cell. The current density should be carefully controlled to optimize chlorate formation and

minimize side reactions. A typical anode current density is in the range of 300-500 A/m².

Process Monitoring: Periodically monitor the temperature and pH of the electrolyte. The pH

will tend to increase due to the formation of hydroxide ions at the cathode. If necessary,

small additions of hydrochloric acid can be made to maintain a near-neutral pH, though this

can reduce current efficiency.
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Cathode Maintenance: The titanium cathode may still require periodic cleaning to remove

any deposited calcium hydroxide. This can be done by briefly immersing it in dilute

hydrochloric acid.[2]

Product Isolation: After a sufficient amount of chlorate has been formed (which can be

monitored by analytical methods), terminate the electrolysis. The resulting solution will

contain calcium chlorate and unreacted calcium chloride. Isolate the calcium chlorate
dihydrate by fractional crystallization as described in Method 1.

Data Presentation
The following tables summarize key quantitative data associated with the synthesis of calcium
chlorate dihydrate.

Table 1: Physical and Chemical Properties of Calcium Chlorate Dihydrate

Property Value

Chemical Formula Ca(ClO₃)₂·2H₂O

Molar Mass 243.01 g/mol

Appearance White crystalline solid

Density 2.71 g/cm³

Melting Point Decomposes upon heating

Solubility in Water 209 g/100 mL at 20°C

Table 2: Comparison of Synthesis Methods
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Parameter
Method 1: Chlorination of
Ca(OH)₂

Method 2: Electrolysis of
CaCl₂

Primary Reactants
Calcium hydroxide, Chlorine

gas

Calcium chloride, Water,

Electricity

Key Byproducts Calcium chloride Calcium hydroxide (at cathode)

Reported Yield Data not readily available

Current efficiency can reach up

to 90% under optimal

conditions, but isolated product

yield is not widely reported.

Purity Concerns
Contamination with calcium

chloride

Contamination with unreacted

calcium chloride

Key Challenges
Handling of toxic chlorine gas;

Separation of CaCl₂

Cathode passivation by

Ca(OH)₂; Energy intensive

Mandatory Visualizations
Signaling Pathways and Experimental Workflows
The following diagrams illustrate the logical flow of the synthesis methods described.
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Caption: Workflow for the synthesis of calcium chlorate dihydrate via chlorination of calcium

hydroxide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b159063?utm_src=pdf-body-img
https://www.benchchem.com/product/b159063?utm_src=pdf-custom-synthesis
https://patents.google.com/patent/US1949204A/en
https://www.researchgate.net/figure/TGA-DSC-measurement-of-the-rehydration-of-CaO-black-CaCl2-red-and-MgCl2-2-H2O_fig3_264043115
https://www.benchchem.com/product/b159063#synthesis-methods-for-calcium-chlorate-dihydrate
https://www.benchchem.com/product/b159063#synthesis-methods-for-calcium-chlorate-dihydrate
https://www.benchchem.com/product/b159063#synthesis-methods-for-calcium-chlorate-dihydrate
https://www.benchchem.com/product/b159063#synthesis-methods-for-calcium-chlorate-dihydrate
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b159063?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b159063?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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